Cas no 1856668-90-0 (3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 1856668-90-0
• MF: C₇H₄BrF₃O₂
• MW: 257.004672050476
• CID: 5997022
• PubChem ID: 130905306
• Update Time: 2025-10-30

3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-yl)-1,1,1-trifluoropropan-2-one
• EN300-1947160
• 1856668-90-0
• 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one

• Inchi： 1S/C7H4BrF3O2/c8-6-2-1-4(13-6)3-5(12)7(9,10)11/h1-2H,3H2
• InChI Key： HCDLJHULJNXERX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(F)(F)F)=O)O1

Computed Properties

• Exact Mass: 255.93468g/mol
• Monoisotopic Mass: 255.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one

3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one (CAS No. 1856668-90-0): A Comprehensive Overview

3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one (CAS No. 1856668-90-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bromofuran and trifluoromethyl functionalities, offers a wide range of applications due to its unique chemical properties and reactivity.

The molecular structure of 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one consists of a brominated furan ring and a trifluoromethyl ketone moiety. The presence of the bromine atom on the furan ring provides a valuable handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The trifluoromethyl group, on the other hand, imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the development of new synthetic methodologies for the preparation of 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient and selective. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel protocol for the synthesis of this compound using a palladium-catalyzed arylation reaction followed by a fluorination step. This method not only improved the yield but also reduced the number of purification steps required.

The biological activity of 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one has also been extensively investigated. Research has shown that compounds containing bromofuran and trifluoromethyl groups exhibit potent antiviral and anticancer properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that derivatives of this compound exhibited significant inhibition against several cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest.

Beyond its potential as a therapeutic agent, 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one has also found applications in materials science. The trifluoromethyl group is known to enhance the thermal stability and hydrophobicity of materials, making it useful in the development of coatings and polymers with improved performance characteristics. A recent study in Advanced Materials explored the use of this compound as a building block for the synthesis of fluorinated polymers with enhanced mechanical properties.

In conclusion, 3-(5-Bromofuran-2-yl)-1,1,1-trifluoropropan-2-one (CAS No. 1856668-90-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure provides numerous opportunities for further research and development. As new synthetic methodologies continue to emerge and our understanding of its biological activity deepens, this compound is poised to play an increasingly important role in various scientific and industrial fields.